molecular formula C6H3BrClNO2 B13227500 5-Bromopyridin-3-YL chloroformate

5-Bromopyridin-3-YL chloroformate

Cat. No.: B13227500
M. Wt: 236.45 g/mol
InChI Key: NTVJALUQQVNBME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is structurally distinct due to the electron-withdrawing bromine substituent at the 5-position, which influences its reactivity and physicochemical properties. Chloroformates are widely used in organic synthesis as acylating agents, particularly for introducing protective groups (e.g., in peptide synthesis) or activating carboxylic acids.

Properties

IUPAC Name

(5-bromopyridin-3-yl) carbonochloridate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H3BrClNO2/c7-4-1-5(3-9-2-4)11-6(8)10/h1-3H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NTVJALUQQVNBME-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=NC=C1Br)OC(=O)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H3BrClNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

236.45 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromopyridin-3-YL chloroformate typically involves the reaction of 5-bromopyridine with phosgene or a phosgene equivalent in the presence of a base. The reaction is carried out under controlled conditions to ensure the selective formation of the chloroformate ester. The general reaction scheme is as follows:

[ \text{5-Bromopyridine} + \text{Phosgene} \rightarrow \text{5-Bromopyridin-3-YL chloroformate} ]

Industrial Production Methods

Industrial production of 5-Bromopyridin-3-YL chloroformate follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions

5-Bromopyridin-3-YL chloroformate undergoes various types of chemical reactions, including:

    Nucleophilic substitution: The chloroformate group can be replaced by nucleophiles such as amines, alcohols, and thiols.

    Reduction: The bromine atom can be reduced to a hydrogen atom using reducing agents.

    Oxidation: The pyridine ring can undergo oxidation to form pyridine N-oxide derivatives.

Common Reagents and Conditions

    Nucleophilic substitution: Common reagents include amines, alcohols, and thiols, typically under basic conditions.

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst.

    Oxidation: Oxidizing agents such as hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA).

Major Products Formed

    Nucleophilic substitution: Formation of carbamates, carbonates, and thiocarbonates.

    Reduction: Formation of 5-pyridin-3-YL chloroformate.

    Oxidation: Formation of pyridine N-oxide derivatives.

Scientific Research Applications

5-Bromopyridin-3-YL chloroformate has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Employed in the modification of biomolecules for labeling and detection purposes.

    Medicine: Investigated for its potential use in drug development, particularly in the synthesis of pharmacologically active compounds.

    Industry: Utilized in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 5-Bromopyridin-3-YL chloroformate involves its reactivity towards nucleophiles. The chloroformate group is highly electrophilic, making it susceptible to attack by nucleophiles, leading to the formation of various derivatives. The bromine atom can also participate in halogen bonding interactions, influencing the compound’s reactivity and interactions with other molecules.

Comparison with Similar Compounds

Comparison with Similar Chloroformate Compounds

Structural and Physicochemical Properties

The bromopyridine moiety imparts unique characteristics compared to aliphatic or simple aromatic chloroformates. Below is a comparison with key analogs:

Compound Molecular Weight (g/mol) Boiling Point (°C) Reactivity Notes
Methyl Chloroformate 94.50 69–70 Highly volatile; rapid hydrolysis
Benzyl Chloroformate 170.59 103–105 (10 mmHg) Aromatic stabilization reduces hydrolysis rate
Phenyl Chloroformate 156.57 192–194 Enhanced stability due to aryl group
5-Bromopyridin-3-YL Chloroformate ~236.45 (estimated) Likely >200 (estimated) Bromine and pyridine ring increase electrophilicity

Key Observations :

  • Molecular Weight : The bromine atom and pyridine ring significantly increase molecular weight compared to aliphatic analogs (e.g., methyl chloroformate) .
  • Boiling Point : Aromatic chloroformates (e.g., benzyl, phenyl) exhibit higher boiling points than aliphatic derivatives due to stronger intermolecular forces. The bromopyridin-3-YL analog is expected to follow this trend.
  • Reactivity: The electron-withdrawing bromine substituent enhances the electrophilicity of the carbonyl carbon, making it more reactive toward nucleophiles (e.g., amines, alcohols) compared to non-halogenated analogs. This property is critical in synthetic applications .

Key Observations :

  • Toxicity Mechanisms : Chloroformates hydrolyze to release HCl and CO₂, contributing to tissue damage. Aromatic derivatives like benzyl chloroformate exhibit slower hydrolysis, prolonging exposure risks .

Biological Activity

5-Bromopyridin-3-yl chloroformate is an organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by a bromine atom at the 5-position of the pyridine ring and a reactive chloroformate group, serves as a versatile building block in organic synthesis and has shown promising results in various biological assays.

The molecular formula of 5-bromopyridin-3-yl chloroformate is C6H4BrClO2C_6H_4BrClO_2, with a molecular weight of approximately 220.48 g/mol. The synthesis typically involves multiple steps to ensure high yield and purity, often focusing on minimizing side reactions during the process.

Enzyme Inhibition

Research indicates that derivatives of 5-bromopyridin-3-yl chloroformate exhibit significant enzyme inhibition capabilities, particularly against viral proteases. For example, studies have demonstrated its effectiveness as an inhibitor of the main protease (Mpro) of SARS-CoV-2. In a fluorescence-based assay, a derivative of this compound showed an IC50 value of 15 nM, indicating potent inhibitory activity . The presence of the bromine atom enhances lipophilicity, which is crucial for biological activity, allowing better interaction with target enzymes.

Case Studies

  • SARS-CoV-2 Main Protease Inhibition :
    • A derivative was resynthesized and tested for its ability to inhibit Mpro. The compound exhibited high activity but also showed rapid degradation under assay conditions, highlighting the need for stability improvements in future derivatives .
  • Antiviral Activity :
    • Compounds similar to 5-bromopyridin-3-yl chloroformate have been evaluated for their antiviral properties. Some derivatives were tested in infected cell lines, demonstrating non-toxicity at concentrations up to 100 µM but lacking significant inhibition of viral replication at lower concentrations .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies reveal that modifications to the pyridine ring significantly influence biological activity. For instance, changing the position of the bromine or substituting other functional groups can enhance or diminish enzyme inhibition capabilities. A comparative analysis with similar compounds illustrates this variability:

Compound NameStructureUnique Features
5-Bromopyridin-2-yl chloroformateStructureDifferent bromination position affecting reactivity
5-Bromopyridin-3-carboxylic acidStructureContains carboxylic acid instead of chloroformate
4-Bromopyridin-3-yl chloroformateStructureDifferent bromination leading to varied reactivity

The unique combination of the reactive chloroformate group and the electron-withdrawing bromine enhances its utility as an intermediate for diverse synthetic pathways compared to other similar compounds.

Toxicity and Safety

In preliminary toxicity assessments, derivatives of 5-bromopyridin-3-yl chloroformate exhibited low toxicity levels in human cell lines at concentrations up to 100 µM. However, further studies are necessary to fully understand the safety profile and potential side effects associated with this compound and its derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.